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An In-depth Technical Guide to the Hydrophobic Nature of Undecanoic Acid

Introduction
Undecanoic acid, also known as undecylic acid or hendecanoic acid, is a saturated medium-

chain fatty acid (MCFA) with the chemical formula C₁₁H₂₂O₂.[1][2][3] Its structure, consisting of

an eleven-carbon aliphatic chain and a terminal carboxylic acid group, imparts an amphiphilic

character, though it is dominated by a significant hydrophobic nature.[2][4] This hydrophobicity

is fundamental to its physicochemical properties, its interaction with biological systems, and its

utility across various industries, including pharmaceuticals, cosmetics, and manufacturing.[3][5]

This technical guide provides a comprehensive examination of the hydrophobic characteristics

of undecanoic acid. It is intended for researchers, scientists, and drug development

professionals, offering quantitative data, detailed experimental protocols, and visualizations of

core concepts to facilitate a deeper understanding of this versatile molecule.

Molecular Basis of Hydrophobicity
The dual nature of undecanoic acid is rooted in its molecular structure. It comprises two

distinct regions:

A Hydrophobic Tail: A long, eleven-carbon alkyl chain (CH₃(CH₂)₉–) that is nonpolar and

water-repelling.[1][4]
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A Hydrophilic Head: A terminal carboxylic acid group (–COOH) that is polar and capable of

hydrogen bonding, giving it an affinity for water.[1]

The significant length of the carbon tail means the molecule's overall character is

overwhelmingly hydrophobic, leading to its very low solubility in water and high solubility in non-

polar organic solvents.[1][4][6]

Caption: Molecular structure of undecanoic acid.

Physicochemical Properties and Data
The hydrophobic nature of undecanoic acid is quantified through several key physicochemical

parameters.

General and Physical Properties
Property Value Source(s)

Molecular Formula C₁₁H₂₂O₂ [1][3]

Molecular Weight 186.29 g/mol [3][7][8]

CAS Number 112-37-8 [3][9]

Appearance
White crystalline solid or

colorless/light yellow liquid
[2][7][9]

Melting Point 28-31 °C [7]

Density / Specific Gravity ~0.85 - 0.89 g/cm³ [1][7][8]

Solubility and Partition Coefficient
The octanol-water partition coefficient (LogP) is a critical measure of hydrophobicity. A higher

LogP value indicates greater hydrophobicity.
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Parameter Value Description Source(s)

LogP (Octanol/Water) 4.42

Indicates high

lipophilicity and poor

water solubility.

[4][7][10]

Water Solubility
52.2 mg/L (0.0522

mg/mL) at 30°C

Described as

insoluble or practically

insoluble in water.

[4][7][10]

Organic Solvent

Solubility

Highly soluble in

ethanol, DMSO,

acetone, and

chloroform.

~25 mg/mL in ethanol;

~10 mg/mL in DMSO.
[1][6][7][11]

Aggregation Behavior in Aqueous Solutions
Due to its amphiphilic structure, undecanoic acid exhibits surfactant-like behavior in aqueous

solutions, such as forming micelles and reducing surface tension.

Critical Micelle Concentration (CMC)
The Critical Micelle Concentration (CMC) is the concentration of a surfactant above which

micelles spontaneously form.[12][13] For undecanoic acid, the long hydrophobic tail drives

this aggregation to minimize contact with water. Above the CMC, additional molecules added to

the system will predominantly form micelles.[12] The CMC is a key indicator of a surfactant's

efficiency and is influenced by factors such as temperature, pH, and the presence of

electrolytes.[12][14]

Caption: Aggregation of undecanoic acid into a micelle.

Surface Tension Reduction
Below the CMC, undecanoic acid molecules will migrate to the air-water interface, orienting

their hydrophobic tails away from the water. This disrupts the cohesive energy at the surface,

thereby reducing the surface tension of the solution. Once the surface is saturated, micelle

formation begins, and the surface tension remains relatively constant with further increases in

concentration.[12][13]
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Experimental Protocols for Characterizing
Hydrophobicity
Accurate determination of hydrophobicity parameters is crucial for research and development.

Standardized protocols are employed to ensure reproducibility.

Protocol: LogP Determination by Shake-Flask Method
(OECD 107)
This classic method directly measures the partitioning of a substance between n-octanol and

water.

Preparation: Prepare a stock solution of undecanoic acid in n-octanol. The n-octanol and

water phases must be mutually saturated before the experiment.

Partitioning: Add a small volume of the undecanoic acid/octanol stock solution to a

separation funnel containing a known volume of water.

Equilibration: Shake the funnel vigorously for a set period (e.g., 15-30 minutes) to allow the

undecanoic acid to partition between the two phases. Allow the layers to separate

completely. Temperature should be controlled and recorded.

Analysis: Carefully separate the n-octanol and water layers. Determine the concentration of

undecanoic acid in each phase using a suitable analytical technique, such as gas

chromatography-mass spectrometry (GC-MS).[15]

Calculation: The partition coefficient (P) is the ratio of the concentration in the octanol phase

to the concentration in the aqueous phase. LogP is the base-10 logarithm of this value.

Protocol: CMC Determination by Surface Tensiometry
This method involves measuring the surface tension of solutions with increasing surfactant

concentrations. The CMC is identified as the point where the surface tension ceases to

decrease significantly.[16][17][18]
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Start

Prepare series of aqueous
undecanoic acid solutions

with increasing concentrations.

Step 1

Measure surface tension (γ)
of each solution using a tensiometer

(e.g., Wilhelmy plate or Du Noüy ring).

Step 2

Plot surface tension (γ)
vs. log of concentration (log C).

Step 3

Identify two linear regions in the plot:
1. Steeply decreasing γ at low C

2. Plateau region at high C

Step 4

The intersection of the two
linear trendlines corresponds

to the Critical Micelle Concentration (CMC).

Step 5

End

Click to download full resolution via product page

Caption: Workflow for CMC determination via surface tensiometry.
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Implications in Drug Development and Research
The hydrophobic nature of undecanoic acid is central to its biological activity and applications.

Antifungal and Antimicrobial Activity: Undecanoic acid's ability to disrupt the lipid

membranes of fungi and bacteria is a key mechanism of its antimicrobial action.[6][19] Its

hydrophobicity allows it to integrate into and destabilize the cell membrane, affecting

processes like lipid metabolism and membrane assembly.[19][20] It is particularly effective

against dermatophytes like Trichophyton rubrum.[6][19]

Drug Delivery and Formulation: As an excipient, undecanoic acid can be used to solubilize

poorly water-soluble drugs, enhancing their formulation and bioavailability.[21] Its ability to

form micelles allows it to encapsulate hydrophobic drug molecules. Furthermore, its

interaction with biological membranes can be leveraged to act as a permeation enhancer for

transdermal drug delivery.

Biological Probes: When conjugated to a fluorescent dye, the undecanoic acid chain serves

as a hydrophobic anchor to stably incorporate the probe into lipid bilayers for studying

cellular processes like lipid peroxidation.[22]

Conclusion
The pronounced hydrophobic character of undecanoic acid, conferred by its eleven-carbon

chain, is the defining feature governing its physical properties, solution behavior, and biological

interactions. Quantified by a high LogP value and low aqueous solubility, this hydrophobicity

drives self-assembly into micelles and enables potent interactions with lipid membranes. A

thorough understanding of these principles, supported by robust experimental characterization,

is essential for leveraging undecanoic acid's full potential in pharmaceutical design, drug

delivery systems, and other advanced scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1683397#understanding-the-hydrophobic-nature-of-
undecanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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